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Compound of Interest

Compound Name: 3,4,5,6-Tetrabromo-o-cresol

CAS No.: 576-55-6

Cat. No.: B1217173

Get Quote

Ortho-cresol (2-methylphenol) is a fundamental building block in organic synthesis. The

introduction of multiple bromine atoms onto its aromatic ring dramatically alters its chemical

and biological properties, yielding compounds with significant industrial applications. The target

molecule, 3,4,5,6-tetrabromo-o-cresol, has been historically utilized as a potent fungicide and

disinfectant.[1][2]

The synthesis hinges on the principles of electrophilic aromatic substitution (EAS). Phenols are

exceptionally reactive towards EAS reactions because the hydroxyl (-OH) group is a powerful

activating substituent.[3][4] It strongly donates electron density into the benzene ring,

particularly at the ortho and para positions, making the ring highly nucleophilic and susceptible

to attack by electrophiles like the bromonium ion (Br+).[5][6] This high degree of activation is

the causal factor that makes the reaction vigorous and often difficult to control, readily leading

to poly-substituted products rather than mono-brominated derivatives.[5] Our objective is to

leverage this high reactivity to drive the reaction to completion, substituting all available ortho

and para positions on the cresol ring.
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The reaction proceeds through a stepwise electrophilic aromatic substitution mechanism. The

hydroxyl and methyl groups of o-cresol direct the incoming electrophiles. The -OH group is a

dominant ortho-, para-director, while the -CH₃ group is a weaker ortho-, para-director.

Electrophile Activation: Molecular bromine (Br₂) is polarized by the solvent or a Lewis acid

catalyst, creating a potent electrophilic bromine species.

Nucleophilic Attack: The electron-rich aromatic ring of o-cresol attacks the electrophilic

bromine atom. This is the rate-determining step as it temporarily disrupts the ring's

aromaticity, forming a resonance-stabilized carbocation intermediate known as a sigma

complex or arenium ion.[4][6]

Deprotonation: A base (such as Br⁻ or a solvent molecule) removes a proton from the carbon

atom bearing the new bromine atom.

Rearomatization: The C-H bond electrons collapse back into the ring, restoring aromaticity

and completing the substitution.

Exhaustive Substitution: Due to the powerful activating nature of the hydroxyl group, which

remains potent even after initial substitutions, this process repeats at all available ortho and

para positions (positions 4, 6, 3, and 5 relative to the -OH group) until the tetrabromo

derivative is formed.
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Caption: Generalized mechanism for the exhaustive bromination of o-cresol.

Self-Validating Experimental Protocol
This protocol is designed to be self-validating, with clear checkpoints and rationales for each

step. The synthesis is adapted from established preparations.[1][2]

Hazard Analysis and Mitigation
Trustworthiness in the lab begins with safety. All operations must be conducted inside a

certified chemical fume hood. Appropriate Personal Protective Equipment (PPE), including

chemical splash goggles, a face shield, nitrile gloves (consider double-gloving), and a flame-

resistant lab coat, is mandatory.

o-Cresol (CAS 95-48-7): Toxic if swallowed or in contact with skin. Causes severe skin burns

and eye damage.[7] Do not inhale dust or vapors.

Bromine (CAS 7726-95-6): Fatal if inhaled. Causes severe skin burns and eye damage.

Highly corrosive and a strong oxidizing agent.[8] Handle with extreme caution.

Carbon Tetrachloride (CAS 56-23-5): Historically used as a solvent.[2] It is a known

carcinogen and hepatotoxin. If a less hazardous solvent has not been validated for this

specific synthesis, extreme engineering controls (e.g., glovebox) are recommended.

Hydrogen Bromide (HBr): A corrosive gas byproduct of the reaction. The fume hood and a

potential downstream acid scrubber are essential to manage its release.

Materials and Equipment
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Reagent / Material Grade Supplier (Example) Notes

o-Cresol Reagent Grade, ≥99% Sigma-Aldrich

Solid, may need to be

melted if stored in a

cold place.

Bromine
ACS Reagent,

≥99.5%
Carl Roth

High-density liquid.

Handle with a

dedicated glass

syringe.

Carbon Tetrachloride
ACS Reagent,

≥99.9%
Fisher Scientific

See Hazard Analysis

(Section 3.1).

Iron Powder Fine, Reduced Alfa Aesar Acts as a catalyst.

Sodium Bisulfite Laboratory Grade VWR
For quenching

unreacted bromine.

Ethanol 200 Proof, Anhydrous Decon Labs For recrystallization.

Equipment:

Three-neck round-bottom flask (500 mL)

Magnetic stirrer and stir bar

Heating mantle with temperature controller

Condenser

Pressure-equalizing dropping funnel (125 mL)

Thermometer and adapter

Gas outlet adapter connected to an acid gas trap (e.g., sodium hydroxide solution bubbler)

Separatory funnel (500 mL)

Büchner funnel and filter flask
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Standard laboratory glassware

Synthesis Workflow

Start

1. Reagent Prep
Dissolve o-cresol in CCl₄

in reaction flask. Add Fe catalyst.

2. Bromine Addition
Add Br₂/CCl₄ solution dropwise
via funnel. Control temperature.

3. Reaction
Stir mixture at specified

temperature until completion.

4. Work-up: Quench
Cool mixture. Add NaHSO₃(aq)

to destroy excess Br₂.

5. Work-up: Isolate
Separate organic layer.

Wash and dry.

6. Crude Product
Remove solvent via
rotary evaporation.

7. Purification
Recrystallize crude solid

from hot ethanol.

End
Dry and characterize pure

3,4,5,6-tetrabromo-o-cresol
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Caption: Step-by-step experimental workflow for the synthesis.

Step-by-Step Procedure
Reactor Setup: Assemble the three-neck flask with the magnetic stirrer, condenser (with gas

trap), dropping funnel, and thermometer. Ensure all joints are properly sealed.

Initial Charge: In the fume hood, place o-cresol (e.g., 0.1 mol) and a catalytic amount of iron

powder (e.g., 0.5 g) into the reaction flask. Add the solvent (e.g., 150 mL of carbon

tetrachloride) to dissolve the cresol.

Bromine Solution: In a separate beaker, carefully measure the required amount of bromine

(a stoichiometric excess, e.g., 0.45 mol) and dilute it with the solvent (e.g., 50 mL of carbon

tetrachloride). Transfer this solution to the dropping funnel. Causality: Using an excess of

bromine ensures the reaction is driven to the fully substituted product.

Reaction Execution: Begin stirring the cresol solution. Start adding the bromine solution

dropwise from the funnel. The reaction is exothermic; maintain the temperature below 30°C

using an ice bath if necessary. Vigorous evolution of HBr gas will be observed. Causality:

Slow, controlled addition is paramount to prevent a runaway reaction and minimize side-

product formation.

Reaction Completion: After the addition is complete (approx. 1-2 hours), allow the mixture to

stir at room temperature for an additional 2-3 hours to ensure complete substitution. The

progress can be monitored by Thin Layer Chromatography (TLC).

Work-up and Quenching: Cool the reaction mixture in an ice bath. Slowly add a saturated

aqueous solution of sodium bisulfite and stir until the reddish-orange color of bromine is

completely discharged. Self-Validation: The disappearance of the bromine color provides a

clear visual endpoint, confirming that the reactive halogen has been neutralized.

Isolation: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer sequentially with water (2 x 100 mL) and brine (1 x 100 mL). Dry the organic

layer over anhydrous magnesium sulfate.
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Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a

rotary evaporator. A solid crude product should be obtained.

Purification: The "white to buff" crude powder can be purified by recrystallization.[1] Dissolve

the solid in a minimum amount of hot ethanol. Allow the solution to cool slowly to room

temperature, then place it in an ice bath to maximize crystal formation. Collect the purified

crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum

oven.

Product Characterization
The identity and purity of the final product, 3,4,5,6-tetrabromo-o-cresol, must be confirmed.

Property Value Source

CAS Number 576-55-6 [1][2]

Molecular Formula C₇H₄Br₄O [1]

Molecular Weight 423.72 g/mol [1]

Appearance
White to buff/light yellow

crystalline powder
[1][2]

Melting Point
205-208 °C (with

decomposition)
[1]

Solubility

Practically insoluble in water;

Soluble in alcohol, ether, and

alkali hydroxides.

[1][2]

Analytical Methods:

Melting Point: A sharp melting point close to the literature value is a strong indicator of purity.

¹H NMR: The spectrum should show a single peak for the methyl (-CH₃) protons and a peak

for the hydroxyl (-OH) proton. The aromatic protons will be absent.
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¹³C NMR: The spectrum will show the expected number of carbon signals corresponding to

the tetrabromo-substituted aromatic ring and the methyl group.

FTIR: Look for characteristic peaks for the O-H stretch of the phenol and C-Br stretches.

Field Insights & Troubleshooting
Issue Probable Cause(s) Recommended Action

Reaction Stalls / Incomplete

Insufficient bromine; Low

reaction temperature;

Deactivated catalyst.

Monitor via TLC. If starting

material persists, add more

bromine solution and allow to

stir longer, potentially with

gentle warming.

Product is Dark/Oily

Presence of unquenched

bromine; Tarry byproducts from

oxidation.

Ensure complete quenching

with bisulfite. The

recrystallization step is crucial

for removing colored

impurities. A charcoal

treatment during

recrystallization can also be

effective.

Low Yield

Loss during transfers/work-up;

Incomplete reaction; Side

reactions.

Ensure efficient extraction and

minimize losses during

filtration. Confirm stoichiometry

and reaction completion. Strict

temperature control minimizes

oxidative decomposition.

Runaway Reaction
Bromine added too quickly;

Inadequate cooling.

Immediate Action: Remove the

heating source (if any) and

apply aggressive cooling with

a large ice-water bath.

Prevention: Adhere strictly to

dropwise addition and monitor

the internal temperature

continuously.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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